Hastatoside

• IUPAC Name: methyl (1S,4aR,7S,7aR)-4a-hydroxy-7-methyl-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,6,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• InChI: InChI=1S/C17H24O11/c1-6-3-9(19)17(24)7(14(23)25-2)5-26-15(10(6)17)28-16-13(22)12(21)11(20)8(4-18)27-16/h5-6,8,10-13,15-16,18,20-22,24H,3-4H2,1-2H3/t6-,8+,10-,11+,12-,13+,15-,16-,17+/m0/s1
• InChI Key: PRZVXHGUJJPSME-CZMSZWGTSA-N
• Canonical SMILES: CC1CC(=O)C2(C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O
• Isomeric SMILES: C[C@H]1CC(=O)[C@]2([C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
• Molecular Formula: C17H24O11
• DSSTOX Substance ID: DTXSID30904209
• Molecular Weight: 404.4 g/mol
• CAS RN: 50816-24-5

Description

Synthesis Analysis

Hastatoside was first isolated and identified through spectroscopic methods, alongside verbenalin from Verbena hastata and V. officinalis. Its structure and absolute configuration were determined by correlating it chemically with verbenaline and lactone derivatives, showcasing the detailed chemical synthesis pathway from natural sources (Rimpler & Schäfer, 1979).

Molecular Structure Analysis

The molecular structure of this compound was elucidated using spectroscopic methods, highlighting its iridoid glycoside nature. This complex structure involves a cyclopentane ring fused with a glycosidic linkage, illustrating the compound's unique chemical framework. The determination of its structure is crucial for understanding its chemical behavior and interactions (Rimpler & Schäfer, 1979).

Chemical Reactions and Properties

Although specific reactions involving this compound were not detailed in the provided literature, the study of iridoid glycosides like this compound typically involves reactions related to their glycosidic linkages and the cyclopentane core. These reactions can include hydrolysis, which affects the glycosidic bond, and modifications to the iridoid nucleus, which can alter the compound's physical and chemical properties.

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and specific optical rotation, are essential for its characterization and application in chemical studies. While the specific physical properties were not detailed in the available literature, these parameters generally play a significant role in the compound's behavior in various solvents and conditions, influencing its extraction, isolation, and analysis processes.

Chemical Properties Analysis

This compound's chemical properties, including reactivity with certain chemicals, stability under various conditions, and its behavior in chemical synthesis, are vital for understanding its applications and interactions in complex systems. The iridoid glycoside's structure suggests it may participate in reactions typical for glycosides and cyclic ethers, such as hydrolysis under acidic or enzymatic conditions and potential participation in conjugation reactions due to its functional groups.

For further exploration and detailed studies on this compound, including its synthesis, molecular structure, and chemical properties, the provided references offer a foundation for scientific research and exploration of this intriguing compound.

• (Rimpler & Schäfer, 1979)

Scientific Research Applications

• Hastatoside's absorption kinetics in rats' intestines was explored, revealing it follows a first-order kinetics process with a passive diffusion absorption mechanism, suggesting its potential for sustained-release or controlled-release formulations (Ren Fei, W. Hua, Yang Jing, 2012).

• This compound, along with verbenalin, was identified as a major sleep-promoting component in Verbena officinalis, significantly increasing non-rapid eye movement sleep in rats (Y. Makino et al., 2009).

• The identification and characterization of this compound, an iridoid from Verbena hastata and V. officinalis, were achieved through spectroscopical methods (H. Rimpler, B. Schäfer, 1979).

• A study on the protein binding rates of this compound in various mediums, including rat plasma, human plasma, and bovine serum albumin, was conducted, indicating low-level binding rates that are not proportionally dependent on plasma concentration (Ren Fei, Yang Jing, Cheng Xue-jun, 2012).

• The sedative properties of the total aqueous extract of Vervain hastata, which contains this compound, were confirmed through EEG analysis and the barbituric–hypnosis test in rats, supporting its use as a sedative in herbal medicine (MOSES A. AKANMU et al., 2002).

• Hastatusides A and B, phenolic glucosides including this compound, were isolated from the roots of Rumex hastatus, with their structures determined by spectroscopic methods (Lan-sheng Zhang et al., 2009).

• The antifungal activity of Leptadenia hastata leaves extract, containing this compound, was investigated, highlighting the plant's potential as a natural product and novel drug agent (I. Umaru, 2017).

Mechanism of Action

Target of Action

Hastatoside, an iridoid glycoside isolated from Verbena officinalis, primarily targets the sleep-wake cycle in the body . It has been found to have a significant impact on non-rapid eye movement (NREM) sleep . Additionally, it has been suggested that this compound may have a regulatory role on immune cell functions, specifically on natural killer (NK) cells .

Mode of Action

This compound interacts with its targets to promote sleep. After oral administration, this compound increases the total time of NREM sleep during a 9-hour period . This increase in sleep time occurs with a lag time of about 3-5 hours after administration . The exact molecular interaction between this compound and its targets is still under investigation.

Biochemical Pathways

It is known that this compound influences the sleep-wake cycle, suggesting an impact on the neurological pathways associated with sleep regulation

Pharmacokinetics

Studies have shown that this compound can increase nrem sleep for a period of 9 hours following oral administration . This suggests that this compound is absorbed and distributed in the body in a manner that allows it to exert its sleep-promoting effects.

Result of Action

The primary result of this compound’s action is an increase in NREM sleep . This compound increases the total time of NREM sleep by 81% during a 9-hour period . This increase in sleep time is accompanied by an increase in delta activity during NREM sleep , which is associated with deep, restorative sleep.

Action Environment

The environment in which this compound exerts its effects can influence its action, efficacy, and stability. It is known that this compound is isolated from Verbena officinalis , suggesting that the plant’s growth conditions could potentially influence the compound’s properties

Biochemical Analysis

Biochemical Properties

Hastatoside plays a crucial role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. It has been shown to interact with glycogen synthase kinase-3β (GSK-3β), an enzyme involved in various cellular processes . This compound binds to GSK-3β, promoting its activity and inhibiting the downstream effector expression of β-catenin . This interaction is significant as it influences various signaling pathways and cellular functions.

Cellular Effects

This compound exerts several effects on different types of cells and cellular processes. It has been found to attenuate carbon tetrachloride-induced liver fibrosis by targeting GSK-3β . In hepatic stellate cells, this compound inhibits proliferation and activation by decreasing the expression levels of cyclin D1 and c-Myc . Additionally, this compound influences cell signaling pathways, gene expression, and cellular metabolism, contributing to its therapeutic potential.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound binds to GSK-3β, promoting its activity and inhibiting the downstream effector expression of β-catenin . This inhibition prevents the activation and proliferation of hepatic stellate cells, thereby preventing the development of liver fibrosis . The molecular docking results further support the binding of this compound to GSK-3β .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound has shown stability and efficacy in preventing carbon tetrachloride-induced liver injury and histological damage . Over time, it inhibits the upregulation of α-SMA and Col1α1 levels in a mouse hepatic fibrosis model . These findings suggest that this compound maintains its therapeutic effects over extended periods in laboratory settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In studies involving mice with carbon tetrachloride-induced hepatic fibrosis, this compound prevented liver injury and histological damage at specific dosages

Metabolic Pathways

This compound is involved in various metabolic pathways, including its interactions with enzymes and cofactors. It is metabolized in the liver, where it exerts its hepatoprotective effects by targeting GSK-3β . The metabolic pathways of this compound also involve its conversion into active metabolites that contribute to its therapeutic properties .

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. It is absorbed in the gastrointestinal tract and distributed to various tissues, including the liver, where it exerts its pharmacological effects . The transport and distribution of this compound are crucial for its therapeutic efficacy and bioavailability.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. This compound is localized in specific cellular compartments, including the cytoplasm and nucleus, where it interacts with target biomolecules . The targeting signals and post-translational modifications of this compound direct it to these compartments, influencing its therapeutic effects.